Cas no 4185-79-9 (2-Bromo-1,3-dinitrobenzene)

• Product Name: 2-Bromo-1,3-dinitrobenzene
• CAS No: 4185-79-9
• MF: C₆H₃BrN₂O₄
• MW: 247.003020524979
• CID: 927443
• PubChem ID: 13802438
• Update Time: 2025-04-19

2-Bromo-1,3-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1,3-dinitrobenzene
• 1-Brom-2,6-dinitro-benzol
• 1-bromo-2,6-dinitrobenzene
• 2,6-dinitrobromobenzene
• 2-Brom-1,3-dinitro-benzol
• 2-bromo-1,3-dinitro-benzene
• 2-Bromo-1.3-dinitrobenzol
• Benzene,2-bromo-1,3-dinitro
• DB-364687
• IXKSHNVIXFVYLF-UHFFFAOYSA-N
• DTXSID40549908
• A849840
• EN300-103501
• AKOS016008948
• 4185-79-9
• SCHEMBL3126302

• MDL： MFCD00626454
• Inchi： 1S/C6H3BrN2O4/c7-6-4(8(10)11)2-1-3-5(6)9(12)13/h1-3H
• InChI Key： IXKSHNVIXFVYLF-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 245.92800
• Monoisotopic Mass: 245.92762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.910±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 107 ºC (cyclohexane )
• Boiling Point: 259.8±20.0 ºC (760 Torr),
• Flash Point: 110.9±21.8 ºC,
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 91.64000
• LogP: 3.31190